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Compound of Interest

Compound Name: 3-Bromotoluene

Cat. No.: B146084

CAS Number: 591-17-3[1][2][3]

This technical guide provides a comprehensive overview of 3-Bromotoluene (also known as
m-bromotoluene), a key chemical intermediate in various industrial and research applications.
The document details its chemical and physical properties, synthesis protocols, reactivity, and
safety information, tailored for researchers, scientists, and professionals in drug development.

Core Properties of 3-Bromotoluene

3-Bromotoluene is a halogenated aromatic hydrocarbon with the chemical formula C7H7Br.[4]
It presents as a colorless to pale yellow liquid at room temperature and is characterized by a
mild aromatic odor.[4][5] While it is only slightly soluble in water, it is soluble in most common
organic solvents.[4][6]

The quantitative properties of 3-Bromotoluene are summarized in the table below for easy
reference and comparison.
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Property Value Citations
CAS Number 591-17-3 [1112][3]
Molecular Formula C7H7Br [1][2]114]
Molecular Weight 171.03 g/mol [11[7]
Appearance Colorless to light yellow liquid [41[6]
Melting Point -40 °C (-40 °F) [2][7]
Boiling Point 182.1-183.7 °C at 760 mmHg  [2][6]
Density 1.41 g/mL at 25 °C [6]

Flash Point 60 °C (140 °F) (2113171

Vapor Pressure

1.1 £ 0.3 mmHg at 25°C

[2]

Refractive Index

1.552 at 20 °C

[6]

Solubility

Insoluble in water; soluble in

ethanol and ether.

[6]

LogP (Octanol/Water)

3.41-3.45

[2]7]

Synthesis and Experimental Protocols

3-Bromotoluene is primarily synthesized through two main routes: the electrophilic

bromination of toluene or via diazotization of a substituted aniline precursor. A well-documented

experimental protocol involves the deamination of 3-bromo-4-aminotoluene.

This method involves the diazotization of 3-bromo-4-aminotoluene followed by a reduction

step, which removes the amino group.[1][8]

Experimental Protocol:

» Step 1: Diazotization: A mixture of 95% ethanol, concentrated sulfuric acid, and 3-bromo-4-

aminotoluene is prepared in a flask equipped with a mechanical stirrer. The mixture is cooled

to 10°C.[1][8]
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Step 2: Nitrite Addition: A solution of sodium nitrite is added slowly while maintaining the
reaction temperature at or below 10°C. The mixture is stirred for an additional 20 minutes
after the addition is complete.[1]

Step 3: Reduction: Copper powder (copper bronze), previously washed with ether, is added
to the diazotized solution.[1][8] The flask is then warmed cautiously to initiate the reaction,
which is characterized by a vigorous evolution of nitrogen gas and the formation of
acetaldehyde.[1] The reaction is controlled by cooling in an ice water bath as needed.[8]

Step 4: Isolation and Purification: After the reaction subsides, the mixture is heated on a
steam bath.[8] The product is then isolated via steam distillation. The organic phase from the
distillate is separated and washed sequentially with 10% sodium hydroxide, water,
concentrated sulfuric acid, and a 5% sodium carbonate solution.[1]

Step 5: Final Distillation: The washed organic layer is dried with anhydrous calcium chloride,
filtered, and distilled. The fraction collected at 180-183 °C is pure 3-bromotoluene.[1]
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Start: 3-Bromo-4-aminotoluene
in Ethanol/H2S0a4

Add NaNO:2 Solution
(Diazotization)

Add Copper Bronze (Cu)

Steam Distillation

Work-up: Sequential Washing
(NaOH, H20, H2S04, Na2COs)

Drying (CaCl2) & Fractional Distillation

End: Pure 3-Bromotoluene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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